Cas no 1804749-54-9 (3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804749-54-9
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4828896
• Update Time: 2025-05-27

3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C7H4F4N2O4/c8-5-3(2-14)1-4(13(15)16)12-6(5)17-7(9,10)11/h1,14H,2H2
• InChI Key： HWQQLGAQJJPARN-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=CC=1CO)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol

Research Brief on 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804749-54-9): Recent Advances and Applications

In recent years, the compound 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804749-54-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

The synthesis of 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving halogenation, nitration, and functional group transformations. Notably, the introduction of the trifluoromethoxy group has been a critical step, as it enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions to achieve high regioselectivity and efficiency in the synthesis of this compound.

From a biological perspective, 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol has demonstrated notable activity as an intermediate in the development of kinase inhibitors. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that pyridine-based analogs, including this compound, showed nanomolar potency against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. Its structural features, such as the nitro group and fluorine substituents, contribute to its herbicidal and fungicidal properties. Recent field trials have indicated that formulations containing 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol as an active ingredient can effectively control resistant weed species, offering a potential solution to the growing issue of herbicide resistance in agriculture.

In conclusion, 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804749-54-9) represents a versatile and highly functionalized compound with broad applications in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover its potential in drug discovery, agrochemicals, and beyond. Future studies should focus on optimizing its pharmacokinetic properties and exploring novel derivatives to expand its utility in targeted therapies and sustainable agriculture.